Cas no 19224-23-8 (N-[2-[2-(benzothiazol-2-ylsulfanylamino)ethoxy]ethyl]benzothiazole-2-s ulfenamide)

• Product Name: N-[2-[2-(benzothiazol-2-ylsulfanylamino)ethoxy]ethyl]benzothiazole-2-s ulfenamide
• CAS No: 19224-23-8
• MF: C₁₈H₁₈N₄OS₄
• MW: 434.62171792984
• CID: 907919
• PubChem ID: 87969
• Update Time: 2025-04-19

N-[2-[2-(benzothiazol-2-ylsulfanylamino)ethoxy]ethyl]benzothiazole-2-s ulfenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(benzothiazol-2-ylsulfanylamino)ethoxy]ethyl]benzothiazole-2-s ulfenamide
• N-(1,3-benzothiazol-2-ylsulfanyl)-2-[2-(1,3-benzothiazol-2-ylsulfanylamino)ethoxy]ethanamine
• 2,2'-oxybis[N-(1,3-benzothiazol-2-ylsulfanyl)ethanamine]
• Accelerator NOBS
• N-Oxydiethylene-2-benzothiazolyl sulfenamide
• n,n'-(oxydi-2,1-ethanediyl)bis-2-benzothiazolesulfenamid
• 2-Benzothiazole sulfenamide,N,N'-(oxydi-2,1-ethanediyl)bis-
• N,N'-Oxybis(ethylene)bis(benzothiazole-2-sulfenamide)
• N,N'-Oxybis(1,2-ethanediyl)bis(benzothiazole-2-sulfenamide)
• N,N'-[Oxybis(2,1-ethanediyl)]bis(2-benzothiazolesulfenamide)
• GQWNEBHACPGBIG-UHFFFAOYSA-N
• N-Oxydiethylene-2-benzothiazolylsulfenamide
• N,N'-(oxydiethylene)bis-2-benzothiazolesulfenamide
• N,N'-(Oxydiethylene)di-2-benzothiazolesulfenamide
• 2-Benzothiazolesulfenamide, N,N'-(oxydi-2,1-ethanediyl)bis-
• 2-Benzothiazolesulfenamide, N,N'-(oxydiethylene)bis)-
• DTXSID9066467
• 19224-23-8
• N,N'-(oxydi-2,1-ethanediyl)bis-2-Benzothiazole sulfenamid

• Inchi： 1S/C18H18N4OS4/c1-3-7-15-13(5-1)21-17(24-15)26-19-9-11-23-12-10-20-27-18-22-14-6-2-4-8-16(14)25-18/h1-8,19-20H,9-12H2
• InChI Key： GQWNEBHACPGBIG-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SNCCOCCNSC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 434.03664
• Monoisotopic Mass: 434.03634590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 59.07